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Introduction
Scopularide B is a novel cyclodepsipeptide that has garnered interest within the scientific

community for its potential therapeutic applications, particularly in oncology. This technical

guide provides an in-depth exploration of the origin, isolation, structural elucidation, and

biosynthesis of Scopularide B, presenting a comprehensive resource for researchers in

natural product chemistry, marine biotechnology, and drug discovery.

Discovery and Natural Source
Scopularide B was first discovered as a natural product of the fungus Scopulariopsis

brevicaulis[1][2]. This fungal strain, designated LF580, was isolated from the marine sponge

Tethya aurantium, which was collected from the Limki Fjord in Croatia[1][2]. While

Scopulariopsis species are commonly found in terrestrial environments, this marine-derived

strain highlights the untapped potential of marine organisms as a source of novel bioactive

secondary metabolites[3]. The production of Scopularide B is notably limited to specific

strains, with the LF580 strain being a primary producer[4].

Isolation and Purification
The isolation of Scopularide B from fungal cultures is a multi-step process involving

cultivation, extraction, and chromatographic separation.

Fungal Cultivation
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The producing organism, Scopulariopsis brevicaulis (strain LF580), is cultivated in a liquid

medium to generate sufficient biomass for extraction.

Table 1: Culture Medium for Scopulariopsis brevicaulis LF580

Component Concentration

Yeast Extract 3 g/L

Malt Extract 3 g/L

Soy Peptone 5 g/L

Tropic Marin® Sea Salt 30 g/L

Glucose 40 g/L

(NH₄)₂SO₄ 8.3 g/L

This defined medium is a modification of Vogel's minimal medium and is used for cultivation in

bioreactors.[3]

Experimental Protocol: Extraction and Isolation
The following protocol outlines the laboratory-scale procedure for extracting and isolating

Scopularide B from the mycelia of S. brevicaulis.

Harvesting: The fungal mycelia are separated from the culture broth by filtration.

Extraction: The collected mycelia are macerated and extracted with acetone. The resulting

extract is then dried.

Washing: The dried extract is washed with a mixture of methanol and water (2:8) and

subsequently with n-hexane to remove impurities.

Purification: The remaining extract is subjected to preparative High-Performance Liquid

Chromatography (HPLC) for the final purification of Scopularide B.

Table 2: Preparative HPLC Parameters for Scopularide B Purification
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Parameter Specification

Column Phenomenex Luna C18 (21.2 x 250 mm, 5 µm)

Mobile Phase A H₂O + 0.1% HCOOH

Mobile Phase B MeCN + 0.1% HCOOH

Elution Isocratic (70% B)

Flow Rate 18 mL/min

Under these conditions, Scopularide B typically elutes at a retention time of approximately 8.0

minutes.

Structural Elucidation
The chemical structure of Scopularide B was determined through a combination of

spectroscopic and chemical methods.

Physicochemical and Spectroscopic Data
Table 3: Physicochemical and Spectroscopic Data for Scopularide B

Property Value

Molecular Formula C₃₄H₅₃N₅O₇

Molecular Weight 643.81 g/mol

Appearance White, amorphous powder

Optical Rotation [α]²⁵D -43 (c 0.5, MeOH)

HRESIMS
m/z 644.4007 [M+H]⁺ (calcd. for C₃₄H₅₄N₅O₇,

644.4023)

Key NMR Data
See original research for detailed ¹H and ¹³C

NMR, COSY, and HMBC data.

Experimental Protocol: Structure Determination
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Mass Spectrometry: High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS)

was used to determine the exact mass and molecular formula of Scopularide B.

NMR Spectroscopy: A suite of Nuclear Magnetic Resonance (NMR) experiments, including

¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), and Heteronuclear Multiple Bond

Correlation (HMBC), were employed to elucidate the planar structure and connectivity of the

molecule.

Stereochemistry of Amino Acids: The absolute configurations of the amino acid residues

were determined using Marfey's method. This involves the acid hydrolysis of the peptide,

followed by derivatization with 1-fluoro-2,4-dinitrophenyl-5-L-alaninamide (FDAA) and

subsequent HPLC analysis to compare with derivatized amino acid standards.

Biosynthesis
Scopularide B is a non-ribosomally synthesized peptide, with its biosynthesis involving a multi-

enzyme complex encoded by a biosynthetic gene cluster (BGC).

The Scopularide Biosynthetic Gene Cluster
The putative BGC for scopularides in S. brevicaulis was identified through genome sequencing

and bioinformatic analysis. The key components of this cluster are a Non-Ribosomal Peptide

Synthetase (NRPS) and a Polyketide Synthase (PKS).

NRPS (NRPS1): This enzyme is responsible for the sequential addition of the amino acid

residues. The NRPS involved in scopularide biosynthesis contains five modules,

corresponding to the five amino acids in the peptide core.

PKS (PKS2): This enzyme synthesizes the 3-hydroxy-4-methyloctanoic acid side chain.

Other Enzymes: The cluster also contains genes encoding a CoA ligase, an acyltransferase,

and a transcription factor, which are all believed to be involved in the biosynthesis and

regulation of scopularide production.

Experimental Protocol: Identification of the Biosynthetic
Gene Cluster
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In Silico Analysis: The genome of S. brevicaulis is sequenced, and bioinformatics tools such

as antiSMASH (antibiotics & Secondary Metabolite Analysis Shell) are used to predict the

locations of secondary metabolite BGCs[3]. The search is guided by homology to known

BGCs of structurally similar compounds like emericellamide A and W493-B[3].

Gene Cluster Verification: The identity of the predicted BGC is verified experimentally. One

approach is to manipulate the expression of genes within the cluster. For the scopularide
BGC, the local transcription factor was placed under the control of a constitutive promoter

and reintroduced into S. brevicaulis. The resulting transformants showed a significant

increase in scopularide production, indirectly confirming the role of the identified gene cluster

in scopularide biosynthesis[3].

Biological Activity
Scopularide B has demonstrated significant cytotoxic activity against several human cancer

cell lines.

Table 4: Cytotoxicity of Scopularide B against Human Cancer Cell Lines

Cell Line Cancer Type
% Viability Reduction (at
10 µg/mL)

Colo357 Pancreatic 26%

Panc89 Pancreatic 49%

HT29 Colon 24%

The specific molecular mechanisms and signaling pathways through which Scopularide B
exerts its cytotoxic effects are currently an active area of research.

Diagrams
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Caption: Proposed biosynthetic pathway of Scopularide B.
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Structural Elucidation
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Caption: Experimental workflow for the isolation and identification of Scopularide B.
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Caption: Logical workflow of the discovery and characterization of Scopularide B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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